![molecular formula C16H22N4O2 B1437293 Tert-butyl 4-(1H-indazol-3-YL)piperazine-1-carboxylate CAS No. 947498-81-9](/img/structure/B1437293.png)
Tert-butyl 4-(1H-indazol-3-YL)piperazine-1-carboxylate
Overview
Description
“Tert-butyl 4-(1H-indazol-3-YL)piperazine-1-carboxylate” is a chemical compound with the molecular formula C16H22N4O2 . It has a molecular weight of 302.38 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H22N4O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)13-5-4-12-11-17-18-14(12)10-13/h4-5,10-11H,6-9H2,1-3H3, (H,17,18) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 302.38 . The compound should be stored in a sealed container in a dry room .Scientific Research Applications
Synthesis and Characterization
Tert-butyl 4-(1H-indazol-3-yl)piperazine-1-carboxylate and its derivatives have been synthesized and characterized through various chemical reactions and analytical techniques, demonstrating their potential as intermediates for further chemical transformations. For instance, the compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized using a condensation reaction, characterized by LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis, and confirmed by single crystal XRD data (Sanjeevarayappa et al., 2015). Furthermore, a sterically congested piperazine derivative, tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate, was prepared using a modified Bruylants approach, highlighting its pharmacologically useful core (Gumireddy et al., 2021).
Crystal Structure Analysis
The crystal and molecular structure of compounds like tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate have been reported, with analyses focusing on bond lengths, angles, and the typical structure of piperazine-carboxylates (Mamat et al., 2012). These studies are essential for understanding the structural basis of their potential biological activity and further application in drug synthesis.
Biological Evaluation
Some derivatives of this compound have been screened for biological activities, such as antibacterial and anthelmintic activities. For instance, compounds synthesized and characterized for their structure through X-ray diffraction studies exhibited moderate antibacterial and anthelmintic activity, suggesting their potential as leads for further development into therapeutic agents (Kulkarni et al., 2016).
Pharmacological Core Development
The molecule serves as a crucial intermediate in the development of pharmacologically active compounds. The synthesis of tert-butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, for example, represents an important step towards the creation of biologically active benzimidazole compounds, indicating the compound's significance in medicinal chemistry (Liu Ya-hu, 2010).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statement is H302, indicating that it is harmful if swallowed . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
tert-butyl 4-(1H-indazol-3-yl)piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O2/c1-16(2,3)22-15(21)20-10-8-19(9-11-20)14-12-6-4-5-7-13(12)17-18-14/h4-7H,8-11H2,1-3H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEOVGDITYLKKSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=NNC3=CC=CC=C32 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30660873 | |
Record name | tert-Butyl 4-(1H-indazol-3-yl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30660873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
947498-81-9 | |
Record name | tert-Butyl 4-(1H-indazol-3-yl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30660873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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